Cas no 467442-15-5 (3,5-Difluoro-4-formylbenzonitrile)

• Product Name: 3,5-Difluoro-4-formylbenzonitrile
• CAS No: 467442-15-5
• MF: C₈H₃F₂NO
• MW: 167.112328767776
• MDL: MFCD08457661
• CID: 328161
• PubChem ID: 16218256
• Update Time: 2025-05-24

3,5-Difluoro-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-formylbenzonitrile
• 2,3-difluoro-4-formylbenzonitrile
• 4-CYANO-2,6-DIFLUOROBENZALDEHYDE
• Benzonitrile,3,5-difluoro-4-formyl-
• 3,5-Difluoro-4-formyl-benzonitrile
• Benzonitrile, 3,5-difluoro-4-formyl-
• PubChem4188
• GOBXWYWTZCKDBF-UHFFFAOYSA-N
• BCP10049
• TRA0058711
• CM11911
• AS01448
• AM62006
• BC686455
• AKOS015890063
• Z1255403512
• SY043001
• AC-3831
• CS-W000015
• MFCD08457661
• 467442-15-5
• DS-12572
• SCHEMBL603077
• FT-0657400
• DTXSID30584843
• EN300-95559
• A900582
• 3,5-Difluoro-4-formylbenzonitrile, 97%
• DB-010050
• XH1237

• MDL： MFCD08457661
• Inchi： 1S/C8H3F2NO/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2,4H
• InChI Key： GOBXWYWTZCKDBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1C=O)F

Computed Properties

• Exact Mass: 167.01800
• Monoisotopic Mass: 167.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-101 °C
• Boiling Point: 261.9±40.0 ºC (760 Torr),
• Flash Point: 112.2±27.3 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 40.86000
• LogP: 1.64898

3,5-Difluoro-4-formylbenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,5-Difluoro-4-formylbenzonitrile

3,5-Difluoro-4-formylbenzonitrile: A Comprehensive Overview

3,5-Difluoro-4-formylbenzonitrile, identified by the CAS registry number 467442-15-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzonitrile group substituted with fluoro atoms at positions 3 and 5, along with a formyl group at position 4. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3,5-Difluoro-4-formylbenzonitrile typically involves multi-step organic reactions, often employing fluorination techniques and formylation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global sustainability goals.

In terms of physical properties, 3,5-Difluoro-4-formylbenzonitrile exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience in diverse reaction environments.

The chemical structure of 3,5-Difluoro-4-formylbenzonitrile plays a pivotal role in its reactivity. The electron-withdrawing effects of the fluoro groups enhance the electrophilicity of the formyl group, facilitating nucleophilic attacks in reactions. This property has been exploited in the development of novel pharmaceutical intermediates and advanced materials. For instance, recent studies have demonstrated its potential as a precursor for synthesizing bioactive compounds targeting specific cellular pathways.

In the realm of materials science, 3,5-Difluoro-4-formylbenzonitrile has shown promise as a building block for constructing advanced polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups enables the creation of materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. Researchers have also investigated its application in sensor technologies, where its electronic properties contribute to the development of highly sensitive devices.

The application of 3,5-Difluoro-4-formylbenzonitrile extends into the field of catalysis as well. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. Recent breakthroughs have highlighted its role in asymmetric catalysis, opening new avenues for the synthesis of chiral compounds with high enantiomeric excess.

In conclusion, 3,5-Difluoro-4-formylbenzonitrile, with its CAS number 467442-15-5, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its chemical properties and structural features make it an invaluable tool for researchers seeking innovative solutions in organic synthesis, materials development, and catalysis. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.